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Introduction:

Technetium-99m pyrophosphate (⁹⁹ᵐTc-PYP) scintigraphy, specifically utilizing Single-Photon

Emission Computed Tomography (SPECT), is a highly effective non-invasive imaging modality

for the diagnosis of Transthyretin Cardiac Amyloidosis (ATTR-CA).[1][2] ATTR-CA is an

infiltrative cardiomyopathy resulting from the extracellular deposition of transthyretin amyloid

fibrils in the myocardium.[3] ⁹⁹ᵐTc-PYP, a bone-seeking radiotracer, demonstrates high avidity

for the calcium microcalcifications present in ATTR amyloid deposits, allowing for specific

identification of this condition.[3][4] When combined with the exclusion of light-chain (AL)

amyloidosis, a positive ⁹⁹ᵐTc-PYP scan has a positive predictive value of 100% for ATTR-CA,

potentially obviating the need for endomyocardial biopsy.[1][2] These application notes provide

a detailed protocol for performing cardiac SPECT imaging with Technescan™ PYP.
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A. Patient Preparation

No specific patient preparation, such as fasting, is required for this procedure.[5][6] However,

patients should be well-hydrated to promote clearance of the radiotracer from non-target

tissues. Patients should be encouraged to drink fluids and void frequently before and after the

administration of the radiopharmaceutical to reduce radiation exposure. The patient's cardiac

condition should be stable before initiating the imaging procedure.[7]

B. Radiopharmaceutical Preparation and Administration

The radiopharmaceutical used is Technetium Tc 99m Pyrophosphate Injection, prepared from a

Technescan™ PYP™ kit.

Reconstitution: The lyophilized Technescan™ PYP™ is reconstituted with sterile, non-

pyrogenic 0.9% sodium chloride injection or sterile sodium pertechnetate Tc 99m injection.[7]

[8] Strict aseptic techniques must be followed during preparation.[7][8] The prepared vial

should be stored at 20°C to 25°C (68°F to 77°F) and used within six hours.[8]

Dosage: The recommended adult dose is an intravenous injection of 370–740 MBq (10–20

mCi) of ⁹⁹ᵐTc-PYP.[3][4][5]

Administration: The dose is administered intravenously.[5]

C. Imaging Acquisition

Both planar and SPECT imaging are crucial for a comprehensive evaluation. Imaging can be

performed at 1-hour or 3-hours post-injection, with studies showing comparable diagnostic

performance between the two time points.[1][2] However, if there is persistent blood pool

activity at 1 hour, 3-hour imaging is recommended.[3][9]

1. Planar Imaging:

Timing: 1-hour and/or 3-hours post-injection.

Views: Anterior, Left Anterior Oblique (LAO), and Left Lateral views are typically acquired.[5]

[6]
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Acquisition Parameters:

Counts: Acquire 750,000 counts per image.[5]

Patient Position: Supine, with arms positioned above the head.[5]

2. SPECT Imaging:

Timing: Performed immediately following planar imaging at the chosen time point (1-hour or

3-hour).[5]

Purpose: SPECT is essential to confirm that tracer uptake is myocardial rather than in the

blood pool, and to assess the distribution of uptake.[9][10][11]

Acquisition Parameters:

Angular Range: 180° or 360°.[5][6]

Number of Views: Approximately 40 views.[5]

Time per Stop: 20 seconds.[5]

Orbit: Non-circular.[5]

D. Image Processing and Analysis

Image analysis involves both semi-quantitative and quantitative methods to assess myocardial

uptake of ⁹⁹ᵐTc-PYP.

1. Semi-Quantitative Analysis (Perugini Visual Score):

Myocardial uptake on planar or SPECT images is visually compared to rib uptake and graded

on a scale of 0 to 3.[2] A grade of 2 or 3 is considered positive for ATTR-CA.[2][4][10]

2. Quantitative Analysis (Heart-to-Contralateral Lung Ratio - H/CL):

Regions of Interest (ROIs) are drawn over the heart and the contralateral lung on the anterior

planar image.[5][6]
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The mean counts within each ROI are used to calculate the H/CL ratio.[5][6]

A H/CL ratio of ≥1.5 at 1 hour is considered positive for ATTR-CA.[1][3][9] At 3 hours, a ratio

of ≥1.3 can be indicative of ATTR-CA.[4][9]

II. Data Presentation
Table 1: Radiopharmaceutical and Dosing

Parameter Value

Radiopharmaceutical
Technetium-99m Pyrophosphate (⁹⁹ᵐTc-
PYP)

Kit Technescan™ PYP™

Recommended Adult Dose 370–740 MBq (10–20 mCi)[3][4][5]

| Route of Administration | Intravenous[5] |

Table 2: Imaging Acquisition Parameters

Parameter Planar Imaging SPECT Imaging

Patient Position Supine, arms overhead[5] Supine, arms overhead[5]

Collimator
Low Energy High Resolution

(LEHR)[5][6]

Low Energy High Resolution

(LEHR)[5]

Energy Window 140 keV (20% window)[5][6] 140 keV (20% window)[5]

Matrix Size 256 x 256[5] 128 x 128[5][6]

Views Anterior, LAO, Left Lateral[5][6]
40 views over 180° or 360°[5]

[6]

Acquisition Time 750k counts/image[5] ~20 seconds/view[5]

| Timing | 1 and/or 3 hours post-injection[1][3] | Following planar imaging[5] |

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://radiology.unm.edu/clinical/protocols/nucmed/cardiacamyloidosis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7032611/
https://jnm.snmjournals.org/content/63/supplement_2/2632
https://www.asnc.org/wp-content/uploads/2024/05/19110-2021-ASNC-Amyloid-Practice-Points-PYP-MAY19-2022-1.pdf
https://tech.snmjournals.org/content/51/2/90
https://www.asnc.org/wp-content/uploads/2024/05/19110-2021-ASNC-Amyloid-Practice-Points-PYP-MAY19-2022-1.pdf
https://jnm.snmjournals.org/content/63/supplement_2/2632
https://tech.snmjournals.org/content/51/2/90
https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://radiology.unm.edu/clinical/protocols/nucmed/cardiacamyloidosis.pdf
https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://radiology.unm.edu/clinical/protocols/nucmed/cardiacamyloidosis.pdf
https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://radiology.unm.edu/clinical/protocols/nucmed/cardiacamyloidosis.pdf
https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://radiology.unm.edu/clinical/protocols/nucmed/cardiacamyloidosis.pdf
https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://radiology.unm.edu/clinical/protocols/nucmed/cardiacamyloidosis.pdf
https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://pmc.ncbi.nlm.nih.gov/articles/PMC7032611/
https://jnm.snmjournals.org/content/63/supplement_2/2632
https://intersocietal.org/wp-content/uploads/2023/05/Cardiac-Amyloidosis-Sample-Protocol.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16128019?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Quantitative and Semi-Quantitative Analysis

Analysis Method Description Interpretation

Perugini Visual Score

Visual comparison of
myocardial uptake to rib
uptake.[2]

Grade 0: No cardiac
uptake.[3] Grade 1:

Myocardial uptake less
than rib uptake.[3] Grade 2:

Myocardial uptake equal to
rib uptake (Positive).[2][3]
Grade 3: Myocardial uptake
greater than rib uptake
(Positive).[2][3]

| Heart-to-Contralateral Lung (H/CL) Ratio | Ratio of mean counts in ROIs over the heart and

contralateral lung on planar images.[5][6] | 1-hour Imaging: ≥ 1.5 is positive for ATTR-CA.[1][3]

[9] 3-hour Imaging: ≥ 1.3 is positive for ATTR-CA.[4][9] |
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Experimental workflow for cardiac SPECT imaging with ⁹⁹ᵐTc-PYP.
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Diagnostic pathway for Transthyretin Cardiac Amyloidosis (ATTR-CA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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